Cas no 885272-34-4 (1H-Indole-7-carbothioamide)

• Product Name: 1H-Indole-7-carbothioamide
• CAS No: 885272-34-4
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD06738933
• CID: 710893
• PubChem ID: 17947125
• Update Time: 2025-05-25

1H-Indole-7-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-7-carbothioamide
• 1H-INDOLE-7-CARBOTHIOIC ACID AMIDE,
• 1H-INDOLE-7-CARBOTHIOIC?ACID?AMIDE
• 1H-Indole-7-carbothioic acid amide
• FT-0695459
• AKOS006294373
• 885272-34-4
• AB28212
• 1H-INDOLE-7-CARBOTHIOICACIDAMIDE
• EN300-1869894
• DTXSID30591693
• DB-077435

• MDL： MFCD06738933
• Inchi： 1S/C9H8N2S/c10-9(12)7-3-1-2-6-4-5-11-8(6)7/h1-5,11H,(H2,10,12)
• InChI Key： FFFNMZDWPZUVMU-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC2C=CNC=21)N

Computed Properties

• Exact Mass: 176.04100
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.90000
• LogP: 2.50240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-7-carbothioamide

Comprehensive Analysis of 1H-Indole-7-carbothioamide (CAS No. 885272-34-4): Properties, Applications, and Research Insights

The compound 1H-Indole-7-carbothioamide (CAS No. 885272-34-4) is a specialized organic molecule belonging to the indole family, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique carbothioamide functional group makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industries are increasingly exploring its potential due to its structural similarity to naturally occurring indole alkaloids, which are known for their diverse biological activities.

One of the most searched questions about 1H-Indole-7-carbothioamide revolves around its synthetic pathways and applications in drug discovery. Recent studies highlight its role as a precursor for developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics. The compound’s molecular structure allows for modifications that enhance binding affinity to target proteins, making it a valuable scaffold in medicinal chemistry.

From an industrial perspective, 885272-34-4 is often discussed in forums focusing on high-value chemical intermediates. Its stability under various conditions and compatibility with multiple cross-coupling reactions make it a preferred choice for custom synthesis projects. Additionally, its potential in crop protection formulations has sparked interest among agrochemical companies seeking eco-friendly alternatives.

Environmental and sustainability concerns are also driving research into greener synthesis methods for 1H-Indole-7-carbothioamide. Scientists are investigating catalysis and solvent-free reactions to reduce waste, addressing the green chemistry movement. This aligns with global trends toward sustainable manufacturing, a topic frequently searched in academic and industrial circles.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 885272-34-4. Purity and yield optimization are common challenges, with researchers sharing protocols on platforms like ScienceDirect and PubMed. The compound’s spectral data is often requested in peer-reviewed journals, underscoring its importance in quality control.

In conclusion, 1H-Indole-7-carbothioamide represents a nexus of innovation across multiple disciplines. Its applications in life sciences, coupled with its adaptability in synthetic chemistry, ensure its relevance in future research. As interest grows in precision medicine and sustainable chemistry, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.